Cas no 54921-43-6 (4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-phenyl-
• CAS No: 54921-43-6
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 353310
• PubChem ID: 21676186
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-phenyl-
• 6-hydroxy-7-methoxy-3-phenylchromen-4-one
• 6-Hydroxy-7-methoxy-3-phenyl-4H-1-benzopyran-4-one
• 6-hydroxy-7-methoxy-3-phenyl-4H-chromen-4-one
• 54921-43-6
• DTXSID00616761

• Inchi： 1S/C16H12O4/c1-19-15-8-14-11(7-13(15)17)16(18)12(9-20-14)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： KTQFLLRHAQNLNO-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C2C=C(C(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids